Cas no 870718-05-1 (3-Ethylthiophenylboronic acid)

3-Ethylthiophenylboronic acid structure
3-Ethylthiophenylboronic acid structure
Product Name:3-Ethylthiophenylboronic acid
CAS No:870718-05-1
MF:C8H11BO2S
MW:182.047741174698
MDL:MFCD03092930
CID:720802
PubChem ID:24881683
Update Time:2025-04-19

3-Ethylthiophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, B-[3-(ethylthio)phenyl]-
    • 2-(ETHYLTHIO)PHENYLBORONIC ACID
    • 3-(Ethylthio)-benzeneboronic acid
    • 3-Ethylthiophenylboronic acid
    • BS-25829
    • A22940
    • (3-(Ethylthio)phenyl)boronicacid
    • (3-(Ethylthio)phenyl)boronic acid
    • SCHEMBL852507
    • J-512441
    • SY025105
    • 3-Ethylthiophenylboronicacid
    • Boronic acid,b-[3-(ethylthio)phenyl]-
    • CS-0007632
    • AB13167
    • 870718-05-1
    • A862902
    • FT-0602256
    • MFCD03092930
    • CZODYJDCHKOBID-UHFFFAOYSA-N
    • (3-ethylsulfanylphenyl)boronic Acid
    • AKOS015949569
    • 3-(Ethylthio)phenylboronic acid
    • MDL: MFCD03092930
    • Inchi: 1S/C8H11BO2S/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6,10-11H,2H2,1H3
    • InChI Key: CZODYJDCHKOBID-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 182.05700
  • Monoisotopic Mass: 182.0572809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • Melting Point: 118-122 °C (lit.)
  • PSA: 65.76000
  • LogP: 0.47840

3-Ethylthiophenylboronic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 11-37
  • Safety Instruction: 7/9-16-29-33
  • Hazardous Material Identification: F Xi
  • Risk Phrases:R11

3-Ethylthiophenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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